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Compound of Interest

Compound Name: cis-3-Hexene

Cat. No.: B1361246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various cis-3-Hexene derivatives,

focusing on their characterization, performance attributes, and relevant experimental data.

These compounds, known for their characteristic "green" aroma, are of significant interest in

the fragrance, flavor, and pharmaceutical industries.

Physicochemical Properties
A comparative summary of the physicochemical properties of several cis-3-Hexenyl esters is

presented below. The data has been compiled from various sources to facilitate easy

comparison.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1361246?utm_src=pdf-interest
https://www.benchchem.com/product/b1361246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compoun
d Name

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Refractiv
e Index
(n20/D)

Flash
Point (°C)

cis-3-

Hexenyl

Acetate

C₈H₁₄O₂ 142.20
75-76 (at

23 mmHg)

0.898 -

0.905

1.424 -

1.430
52

cis-3-

Hexenyl

Butyrate

C₁₀H₁₈O₂ 170.25 ~92 ~0.88
1.424 -

1.432
67

cis-3-

Hexenyl

Salicylate

C₁₃H₁₆O₃ 220.26 - - - -

cis-3-

Hexenyl

cis-3-

Hexenoate

C₁₂H₂₀O₂ 196.29 -

0.865 -

0.902 (at

25°C)

1.447 -

1.455
98.89

cis-3-

Hexenyl

Valerate

C₁₁H₂₀O₂ 184.28 - - - -

cis-3-

Hexenyl

Benzoate

C₁₃H₁₆O₂ 204.26 - - - -

cis-3-

Hexenyl

Hexanoate

C₁₂H₂₂O₂ 198.30 - - - -

cis-3-

Hexenyl

Isobutyrate

C₁₀H₁₈O₂ 170.25 92 0.88
1.424 -

1.432
67

cis-3-

Hexenyl 3-

Methylbuta

noate

C₁₁H₂₀O₂ 184.28 - - - -
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Note: Some data points were not available in the searched literature.

Aroma Profile Comparison
cis-3-Hexene derivatives are renowned for their "green" and fruity aromas. The following table

summarizes the qualitative descriptions of their scent profiles. Quantitative data like odor

activity values (OAVs) are not readily available in a comparative format in the literature.

Compound Aroma Description

cis-3-Hexenol
Intense grassy-green odor of freshly cut green

grass and leaves.[1]

cis-3-Hexenyl Acetate

Sharp, fruity-green, and sweet notes with a

banana-like profile; nuances of mango, peach,

passion fruit, and kiwi.[2]

cis-3-Hexenyl Butyrate Distinct apple aroma with a hint of brandy.[3]

cis-3-Hexenyl Salicylate
Fresh fragrance with floral and seaside scents

of lily-of-the-valley and strong green notes.[3]

cis-3-Hexenyl cis-3-Hexenoate
Ripe fruity notes of pear and melon, with a hint

of tomato leaf.[4]

Performance Data
Antimicrobial Activity
A study on the antimicrobial activity of (E)- and (Z)-3-hexenyl nonanoate provided the following

Minimum Inhibitory Concentration (MIC) values, demonstrating their potential as antimicrobial

agents.[5][6]
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Microorganism ATCC Strain
(Z)-3-Hexenyl
Nonanoate MIC
(mg/mL)

(E)-3-Hexenyl
Nonanoate MIC
(mg/mL)

Escherichia coli 25922 1.56 1.56

Pseudomonas

aeruginosa
27858 0.85 0.45

Moraxella catarrhalis 23246 1.56 1.56

Staphylococcus

aureus
25923 3.13 1.56

Bacillus cereus 11778 1.56 1.56

Enterococcus faecalis 29212 3.10 1.21

Candida albicans 10231 1.53 1.09

Cryptococcus

neoformans
90112 0.50 0.89

The study indicated that the (E)-isomer of 3-hexenyl nonanoate showed the highest broad-

spectrum activity.[6]

Insect Attractant and Repellent Activity
cis-3-Hexene and its derivatives, as Green Leaf Volatiles (GLVs), play a crucial role in plant-

insect interactions. They can act as attractants for certain predatory insects and as repellents

for others.

Attractant: cis-3-Hexenol is known to attract many predatory insects.[1] cis-3-Hexenyl

butyrate can attract wasps of the Vespula species.[3]

Repellent: While specific comparative data is limited, the general role of GLVs in repelling

certain herbivores is well-established.

Signaling Pathways and Biological Activity
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cis-3-Hexene derivatives are part of a class of compounds known as Green Leaf Volatiles

(GLVs), which are released by plants upon tissue damage. These volatiles act as signaling

molecules in plant defense mechanisms.
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Plant Defense Signaling Pathway of Green Leaf Volatiles
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Experimental Protocols
Gas Chromatography-Olfactometry (GC-O) for Aroma
Analysis
This protocol outlines the general workflow for analyzing the aroma profile of cis-3-Hexene
derivatives.

Sample Preparation

GC-MS/FID Analysis

Instrumental Analysis

GC-O Analysis

Sensory Analysis

Data Acquisition

Chemical Data Olfactory Data

Data Analysis

Odorant Identification

Correlation of Data

Aroma Profile

Click to download full resolution via product page

GC-O Experimental Workflow
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Methodology:

Sample Preparation: The volatile fraction containing cis-3-Hexene derivatives is extracted

from the sample matrix using techniques like headspace solid-phase microextraction (HS-

SPME) or solvent extraction.

Gas Chromatography (GC) Separation: The extracted volatiles are injected into a GC system

equipped with a capillary column to separate the individual compounds based on their

volatility and polarity.

Detection: The effluent from the GC column is split into two paths:

One path leads to a chemical detector, such as a Flame Ionization Detector (FID) or a

Mass Spectrometer (MS), for compound identification and quantification.

The other path is directed to an olfactometry port where a trained panelist sniffs the eluting

compounds and records the odor description and intensity.

Data Analysis: The retention times of the odor events from the olfactometry analysis are

matched with the peaks from the chemical detector to identify the compounds responsible for

specific aromas. The intensity of the perceived odor can be quantified using methods like

Aroma Extract Dilution Analysis (AEDA) to determine the Flavor Dilution (FD) factor or by

calculating Odor Activity Values (OAVs).

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)
This protocol describes a common method for determining the Minimum Inhibitory

Concentration (MIC) of volatile compounds.
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Antimicrobial Susceptibility Testing Workflow

Methodology:

Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., bacteria

or fungi) is prepared in a suitable growth medium.

Serial Dilution: A series of twofold dilutions of the cis-3-Hexene derivative is prepared in a

96-well microtiter plate.

Inoculation: Each well is inoculated with the microbial suspension. Positive (no compound)

and negative (no microorganisms) controls are included.

Incubation: The microtiter plate is incubated under appropriate conditions (temperature, time)

for the test microorganism.
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Determination of MIC: The MIC is determined as the lowest concentration of the compound

that completely inhibits the visible growth of the microorganism.

Insect Olfactometer Bioassay
This protocol outlines the general procedure for assessing the behavioral response of insects

to cis-3-Hexene derivatives.
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Insect Olfactometer Bioassay Workflow

Methodology:

Olfactometer Setup: A Y-tube or multi-arm olfactometer is used. A purified and humidified air

stream is passed through each arm.

Odor Source: A specific concentration of the cis-3-Hexene derivative is introduced into the

airflow of one arm (the "treatment" arm). The other arm(s) receive clean air or a solvent
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control.

Insect Introduction: A single insect is released at the base of the olfactometer.

Behavioral Observation: The insect's movement is observed for a set period. The time spent

in each arm and the first choice of arm are recorded.

Data Analysis: The data from multiple replicates are statistically analyzed to determine if

there is a significant preference (attraction) or avoidance (repellence) of the arm containing

the test compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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